Cas no 819850-22-1 (1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI))
819850-22-1 structure
Product Name:1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)
CAS No:819850-22-1
MF:C12H11NO3
MW:217.220643281937
CID:715690
Update Time:2024-02-04
1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)
- 4-(4-aminophenoxy)benzene-1,3-diol
- 1,3-Benzenediol, 4-(4-aminophenoxy)-
-
- Inchi: 1S/C12H11NO3/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,14-15H,13H2
- InChI Key: ALPMNMZRETZIRZ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(OC2=CC=C(N)C=C2)C(O)=C1
Computed Properties
- Exact Mass: 217.074
- Monoisotopic Mass: 217.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
Experimental Properties
- Density: 1.364±0.06 g/cm3(Predicted)
- Boiling Point: 437.8±28.0 °C(Predicted)
- pka: 9.32±0.35(Predicted)
1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI) Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
819850-22-1 (1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)) Related Products
- 13066-01-8(4-(2-Methoxyphenoxy)aniline)
- 24313-88-0(3,4,5-Trimethoxyaniline)
- 56705-86-3(4-(3-Methoxyphenoxy)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk